Cas no 389602-55-5 (Benzenemethanamine, 4-(3-methyl-5-phenyl-1H-pyrazol-1-yl)-)

• Product Name: Benzenemethanamine, 4-(3-methyl-5-phenyl-1H-pyrazol-1-yl)-
• CAS No: 389602-55-5
• MF: C₁₇H₁₇N₃
• MW: 263.336983442307
• CID: 1496619
• Update Time: 2024-08-24

Benzenemethanamine, 4-(3-methyl-5-phenyl-1H-pyrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-(3-methyl-5-phenyl-1H-pyrazol-1-yl)-

• Inchi： 1S/C17H17N3/c1-13-11-17(15-5-3-2-4-6-15)20(19-13)16-9-7-14(12-18)8-10-16/h2-11H,12,18H2,1H3
• InChI Key： CIUUQFSJSPLLEB-UHFFFAOYSA-N
• SMILES： C1(CN)=CC=C(N2C(C3=CC=CC=C3)=CC(C)=N2)C=C1

Computed Properties

• Exact Mass: 263.14241

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 435.7±33.0 °C(Predicted)
• PSA: 43.84
• pka: 8.99±0.10(Predicted)